3-(4-((2-Chlorophenyl)sulfonyl)piperazin-1-yl)-6-(2-methoxyphenyl)pyridazine

• IUPAC Name: 3-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-6-(2-methoxyphenyl)pyridazine
• InChI: InChI=1S/C21H21ClN4O3S/c1-29-19-8-4-2-6-16(19)18-10-11-21(24-23-18)25-12-14-26(15-13-25)30(27,28)20-9-5-3-7-17(20)22/h2-11H,12-15H2,1H3
• InChI Key: JRZWOVUUDRCXCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol

Description

3-(4-((2-Chlorophenyl)sulfonyl)piperazin-1-yl)-6-(2-methoxyphenyl)pyridazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as CSP or Compound 1 and belongs to the pyridazine class of compounds.

Mechanism of Action

The mechanism of action of CSP involves the inhibition of various signaling pathways that are involved in cancer cell proliferation and inflammation. CSP has been shown to inhibit the PI3K/Akt/mTOR pathway, which is known to play a critical role in cancer cell survival and proliferation. In addition, CSP also inhibits the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
CSP has been shown to have multiple biochemical and physiological effects. In vitro studies have shown that CSP inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. CSP has also been shown to inhibit the migration and invasion of cancer cells. In addition, CSP has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CSP in lab experiments is its potent anti-cancer and anti-inflammatory activity. CSP has been shown to be effective against a wide range of cancer cell lines and has also shown anti-inflammatory activity in various disease models. However, one of the limitations of using CSP is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on CSP. One area of research is the development of more efficient synthesis methods for CSP. Another area of research is the identification of new therapeutic applications for CSP, such as in the treatment of neurological disorders. In addition, further studies are needed to understand the long-term effects of CSP on human health and to identify any potential side effects.

Scientific Research Applications

CSP has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Several studies have shown that CSP exhibits potent anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. In addition, CSP has also shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.